Cas no 97655-38-4 (Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate)
97655-38-4 structure
Product Name:Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate
CAS No:97655-38-4
MF:C12H12N2O5
MW:264.234083175659
CID:5019615
Update Time:2023-08-25
Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate
- Benzeneacetic acid, alpha-cyano-5-methoxy-2-nitro-, ethyl ester
- cyano-(5-methoxy-2-nitrophenyl)acetic acid ethyl ester
- Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate
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- Inchi: 1S/C12H12N2O5/c1-3-19-12(15)10(7-13)9-6-8(18-2)4-5-11(9)14(16)17/h4-6,10H,3H2,1-2H3
- InChI Key: LADGKXJCKVKXAP-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)C1C=C(C=CC=1[N+](=O)[O-])OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 383
- XLogP3: 1.9
- Topological Polar Surface Area: 105
Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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